Cas no 1191995-00-2 (Dorzagliatin)

• Product Name: Dorzagliatin
• CAS No: 1191995-00-2
• MF: C₂₂H₂₇ClN₄O₅
• MW: 462.926584482193
• CID: 822494
• PubChem ID: 57920094
• Update Time: 2025-10-12

Dorzagliatin Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-(2-chlorophenoxy)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(1-((R)-2,3-dihydroxypropyl)-1H-pyrazol-3-yl)-4-methylpentanamide
• (S)-2-(4-(2-chlorophenoxy)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(1-((R)-2,3-dihydroxypropyl)-1H-pyrazol-3-yl)-4-methylpentanam
• (S)-2-[4-(2-chloro-phenoxy)-2-oxo-2,5-dihydro-pyrrol-1-yl]-4-methyl-pentanoic acid [1-((R)-2,3-dihydroxy-propyl)-1H-pyrazol-3-yl]-amide
• Dorzagliatin
• RO5305552
• HMS5552
• X59W6980E8
• Sinogliatin
• Dorzagliatin [INN]
• Dorzagliatin (USAN)
• Dorzagliatin [USAN:INN]
• HMUMWSORCUWQJO-QAPCUYQASA-N
• BCP20539
• Sinogliatin;HMS5552;RO5305552
• DB15123
• (S)-2-(4-(2-chlorophenoxy)-2-oxo-2,5
• D11342
• (S)-2-(4-(2-chlorophenoxy)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(1-((R
• (S)-2-[4-(2-chloro-phenoxy)-2-oxo-2,5-dihydro-pyrrol-1-yl]-4-methyl-pentanoic acid [1-((R)-2,3-dihydroxy-propyl)-1H-
• MFCD22376579
• DORZAGLIATIN [WHO-DD]
• 1H-Pyrrole-1-acetamide, 4-(2-chlorophenoxy)-N-(1-((2R)-2,3-dihydroxypropyl)-1H-pyrazol-3-yl)-2,5-dihydro-alpha-(2-methylpropyl)-2-oxo-, (alphaS)-
• CHEMBL4297508
• RO-5305552
• CS-0030544
• (2S)-2-[3-(2-chlorophenoxy)-5-oxo-2H-pyrrol-1-yl]-N-[1-[(2R)-2,3-dihydroxypropyl]pyrazol-3-yl]-4-methylpentanamide
• D83693
• HMS-5552
• DORZAGLIATIN [USAN]
• GLXC-25388
• EX-A4478
• (2S)-2-[4-(2-chlorophenoxy)-2-oxo-5H-pyrrol-1-yl]-N-{1-[(2R)-2,3-dihydroxypropyl]pyrazol-3-yl}-4-methylpentanamide
• GTPL12124
• dorzagliatine
• Dorzagliatin?
• AKOS030527745
• BS-14600
• (2S)-2-(4-(2-chlorophenoxy)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(1-((2R)-2,3-dihydroxypropyl)-1H-pyrazol-3-yl)-4-methylpentanamide
• SCHEMBL1079619
• dorzagliatinum
• DB-236311
• (2S)-2-[4-(2-chlorophenoxy)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]-N-{1-[(2R)-2,3-dihydroxypropyl]-1H-pyrazol-3-yl}-4-methylpentanamide
• s6921
• HMS5552;RO5305552;Sinogliatin
• BD167920
• UNII-X59W6980E8
• 1H-PYRROLE-1-ACETAMIDE, 4-(2-CHLOROPHENOXY)-N-(1-((2R)-2,3-DIHYDROXYPROPYL)-1H-PYRAZOL-3-YL)-2,5-DIHYDRO-.ALPHA.-(2-METHYLPROPYL)-2-OXO-, (.ALPHA.S)-
• dorzagliatina
• HY-109030
• 1191995-00-2

• Inchi： 1S/C22H27ClN4O5/c1-14(2)9-18(22(31)24-20-7-8-26(25-20)11-15(29)13-28)27-12-16(10-21(27)30)32-19-6-4-3-5-17(19)23/h3-8,10,14-15,18,28-29H,9,11-13H2,1-2H3,(H,24,25,31)/t15-,18+/m1/s1
• InChI Key： HMUMWSORCUWQJO-QAPCUYQASA-N
• SMILES： ClC1C=CC=CC=1OC1=CC(N(C1)[C@H](C(NC1C=CN(C[C@H](CO)O)N=1)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 462.1669977g/mol
• Monoisotopic Mass: 462.1669977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: 1.6

Dorzagliatin Security Information

• Storage Condition：(BD632287)

Additional information on Dorzagliatin

Introduction to Dorzagliatin (CAS No. 1191995-00-2) in Modern Chemical and Pharmaceutical Research

Dorzagliatin, a compound with the chemical identifier CAS No. 1191995-00-2, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This compound, belonging to a novel class of bioactive agents, has garnered considerable attention due to its unique structural properties and promising therapeutic potential. The Dorzagliatin molecule, characterized by its intricate molecular architecture, has been the subject of extensive studies aimed at elucidating its mechanisms of action and exploring its applications in various medical conditions.

The chemical structure of Dorzagliatin is meticulously designed to interact with specific biological targets, making it a candidate for developing innovative treatments. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how Dorzagliatin interacts with cellular components, particularly enzymes and receptors involved in critical metabolic pathways. These interactions are pivotal in modulating cellular functions, which is essential for therapeutic intervention.

In the context of current research, Dorzagliatin has been investigated for its potential role in addressing neurological disorders. Studies have highlighted its ability to modulate neurotransmitter release and receptor activity, suggesting its efficacy in conditions such as Alzheimer's disease and Parkinson's disease. The compound's unique pharmacophoric features enable it to penetrate the blood-brain barrier, a crucial factor for treating central nervous system disorders effectively.

Furthermore, Dorzagliatin has shown promise in oncology research. Preclinical studies indicate that it can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in tumor growth and survival. The compound's ability to selectively interact with cancer cells while minimizing toxicity to healthy tissues makes it an attractive candidate for further development into an anticancer therapeutic.

The synthesis of Dorzagliatin presents an intriguing challenge due to its complex molecular framework. Researchers have employed advanced synthetic methodologies to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as multi-step organic synthesis, coupled with purification methods like chromatography and crystallization, have been instrumental in producing sufficient quantities of the compound for experimental use.

Evaluation of Dorzagliatin's pharmacokinetic properties has been another focal point of investigation. Understanding how the body absorbs, distributes, metabolizes, and excretes the compound is essential for optimizing its therapeutic efficacy and safety profile. Pharmacokinetic studies have provided valuable insights into Dorzagliatin's biodistribution patterns and metabolic pathways, aiding in the design of dosing regimens that maximize therapeutic benefits while minimizing adverse effects.

Regulatory considerations play a critical role in advancing Dorzagliatin from preclinical research to clinical application. Compliance with stringent regulatory guidelines ensures that the compound meets safety and efficacy standards before being approved for human use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies have been instrumental in navigating these requirements efficiently.

The future prospects of Dorzagliatin are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in treating inflammatory diseases, metabolic disorders, and even infectious conditions. The versatility of Dorzagliatin's molecular design allows for modifications that could enhance its specificity and efficacy across a broad spectrum of diseases.

In conclusion, Dorzagliatin (CAS No. 1191995-00-2) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and multifaceted biological activities position it as a valuable candidate for developing novel treatments across various medical disciplines. As research continues to uncover new aspects of this compound's potential, it is poised to make substantial contributions to improving human health and well-being.